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Compound of Interest

Compound Name: 8-Chloronaphthalen-1-amine

Cat. No.: B1355594

This technical guide provides a comprehensive overview of 8-Chloronaphthalen-1-amine, a
significant chemical intermediate in various synthetic processes. The document details its
nomenclature, physicochemical properties, and key experimental protocols for its synthesis and
derivatization, tailored for researchers, scientists, and professionals in drug development and
chemical synthesis.

Nomenclature

e IUPAC Name: 8-chloronaphthalen-1-amine[1]

e Synonyms: A variety of synonyms are used to identify this compound, including: 1-Amino-8-
chloronaphthalene, 8-Chloro-1-naphthalenamine, 8-Chloro-naphthalen-1-ylamine, and its
CAS Number, 59107-51-6.[1][2][3][4]

Physicochemical Properties

The quantitative data for 8-Chloronaphthalen-1-amine are summarized in the table below,
providing a clear reference for its physical and chemical characteristics.
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Property Value Source
Molecular Formula C10HsCIN [1114]
Molecular Weight 177.63 g/mol [1112]14]
Melting Point 93-94 °C [5]
Density (Predicted) 1.289 + 0.06 g/cm?3 [5]
Solubility ;/te;;solic?)htly soluble (0.055 g/L 3]

pKa (Predicted) 3.24+0.10 [3]
XLogP3 2.9 [11[5]
Topological Polar Surface Area 26 A2 [1]

CAS Number 59107-51-6 [1]

Experimental Protocols

Detailed methodologies for the synthesis of 8-Chloronaphthalen-1-amine and its subsequent
use in the preparation of a key derivative are outlined below.

1. Synthesis of 8-Chloronaphthalen-1-amine[6]
This synthesis is a two-step process starting from naphthalene-1,8-diamine.
o Step A: Synthesis of 1H-naphtho[1,8-de][1][7]triazine

o To a solution of acetic acid (200 mL) and ethanol (1000 mL) containing naphthalene-1,8-
diamine (100 g, 632 mmol, 1 eq), add isobutyl nitrite (72.6 g, 619 mmol, 0.98 eq) while
maintaining the temperature between 18 and 21°C using a cold water bath.

o Stir the resulting red suspension at 25°C for 16 hours.

o Collect the solid product by filtration, wash with ethanol (2 x 500 mL), and dry under
vacuum to yield 1H-naphtho[1,8-de][1][7]triazine (84 g, 79% vyield) as a red crystalline
compound.[6]
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o Step B: Synthesis of 8-Chloronaphthalen-1-amine

o

Add copper (2.10 g, 33.1 mmol, 0.0665 eq) to a solution of 1H-naphtho[1,8-de][1]
[7]triazine (84 g, 496 mmol, 1 eq) in hydrochloric acid (1.5 L).

o Stir the mixture at 25°C for 12 hours.

o Dilute the mixture with water (500 mL) and heat at 85°C for 30 minutes.

o Filter the solution to obtain a nearly clear aqueous phase, then cool it.

o Alkalize the solution with ammonia until litmus paper turns blue.

o Extract the aqueous solution with ethyl acetate (2 x 1000 mL).

o Combine the organic extracts, dry over sodium sulfate, filter, and concentrate under
vacuum.

o Purify the residue by column chromatography (SiOz, petroleum ether/ethyl acetate = 200/1
to 5/1) to obtain 8-Chloronaphthalen-1-amine as a red solid (57 g, 52% yield).[6]

2. Synthesis of 1-Bromo-8-chloronaphthalene from 8-Chloronaphthalen-1-amine[7]

This protocol describes a Sandmeyer-type reaction to convert the amine group to a bromide.

» To a solution of 8-chloronaphthalen-1-amine (57 g, 320 mmol, 1 eq) and p-toluenesulfonic
acid monohydrate (TsOHeH20) (219 g, 1.16 mol, 3.6 eq) in acetonitrile (1000 mL) at -5 °C,
add a solution of sodium nitrite (NaNO2) (39.8 g, 577 mmol, 1.8 eq) and copper(l) bromide
(CuBr) (138 g, 963 mmol, 3 eq) in water (120 mL).

 Allow the reaction mixture to warm to 25 °C and stir for 12 hours.[7]

e Quench the reaction by adding a saturated aqueous solution of sodium sulfite (Na2S0s) (100
mL) and stir for 15 minutes.

o Extract the mixture with ethyl acetate (3 x 1000 mL).
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+ Combine the organic layers, wash with brine (500 mL), dry over anhydrous sodium sulfate
(Naz2S0a), filter, and concentrate under reduced pressure.

¢ Purify the resulting residue by column chromatography (SiOz, Petroleum ether) to yield 1-
bromo-8-chloronaphthalene as a white solid (56 g, 72% vyield).[7]

Visualized Experimental Workflow

The following diagram illustrates the synthetic pathway for producing 8-Chloronaphthalen-1-
amine from its precursor, naphthalene-1,8-diamine.

Naphthalene-1,8-diamine

Step A: Isobutyl nitrite, AcOH, EtOH

Y

1H-naphtho[1,8-de][1,2,3]triazine

Step B: Copper, HCI

8-Chloronaphthalen-1-amine

Click to download full resolution via product page

Caption: Synthetic pathway of 8-Chloronaphthalen-1-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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